N-Methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)cyclohexanecarboxamide

• CAS No.: 62347-27-7
• Molecular Formula: C11H17N3OS
• Molecular Weight: 239.34 g/mol
• IUPAC Name: N-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C11H17N3OS/c1-8-12-11(16-13-8)14(2)10(15)9-6-4-3-5-7-9/h9H,3-7H2,1-2H3
• InChI Key: ZZXHZGBFNAUJGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N(C)C(=O)C2CCCCC2

Description

N-Methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C11H17N3OS and its molecular weight is 239.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclohexane carboxylic acid chloride (9.92 g, 0.068 mol) was added slowly to a solution of 5-methylamino-3-methyl-1,2,4-thiadiazole (7.0 g, 0.054 mol) in dry benzene containing triethylamine (6.87 g, 0.068 mol) and the mixture heated under reflux for 11/2 hours, cooled and washed with 2N hydrochloric acid, saturated solution sodium hydrogen carbonate and water; dried over magnesium sulphate, filtered and evaporated down to yield yellow oil which crystallised upon standing. This was recrystallised twice from petroleum ether 60°-80° C. to yield off-white crystals of N-(3-methyl-1,2,4-thiadiazol-5-yl)-N-methylcyclohexane carboxamide. Yield 8.23 g, (63.8%), m.p. 96° C.